N-(4-chlorophenyl)-3-oxo-3,4-dihydro-1(2H)-quinoxalinecarboxamide

• IUPAC Name: N-(4-chlorophenyl)-3-oxo-2,4-dihydroquinoxaline-1-carboxamide
• InChI: InChI=1S/C15H12ClN3O2/c16-10-5-7-11(8-6-10)17-15(21)19-9-14(20)18-12-3-1-2-4-13(12)19/h1-8H,9H2,(H,17,21)(H,18,20)
• InChI Key: XLPKGEPEUAFPIU-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=CC=CC=C2N1C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C15H12ClN3O2
• Molecular Weight: 301.73 g/mol

Description

N-(4-chlorophenyl)-3-oxo-3,4-dihydro-1(2H)-quinoxalinecarboxamide is a useful research compound. Its molecular formula is C15H12ClN3O2 and its molecular weight is 301.73 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 301.0618043 g/mol and the complexity rating of the compound is 410. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

Similar compounds such as indole derivatives have been found to bind with high affinity to multiple receptors , which could suggest a similar mechanism for this compound.

Mode of Action

It’s worth noting that similar compounds, such as sulfonamide derivatives, have been found to exhibit antimicrobial and antitumor activities by inhibiting dihydrofolate reductase (dhfr) . DHFR is an enzyme involved in the tetrahydrofolate synthesis pathway, which is crucial for DNA synthesis.

Result of Action

Similar compounds have been found to exhibit antimicrobial and antitumor activities . This suggests that the compound could potentially inhibit the growth and proliferation of certain types of cells.